Cas no 165544-31-0 (3,3-Difluoro-2-hydroxybutanoic Acid Ethyl Ester)

• Product Name: 3,3-Difluoro-2-hydroxybutanoic Acid Ethyl Ester
• CAS No: 165544-31-0
• MF: C₆H₁₀F₂O₃
• MW: 168.138609409332
• CID: 867726
• Update Time: 2025-05-27

3,3-Difluoro-2-hydroxybutanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,3-difluoro-2-hydroxy-, ethyl ester
• Butanoic acid, 3,3-difluoro-2-hydroxy-, ethyl ester
• 3,3-Difluoro-2-hydroxybutanoic Acid Ethyl Ester

• Inchi： 1S/C6H10F2O3/c1-3-11-5(10)4(9)6(2,7)8/h4,9H,3H2,1-2H3
• InChI Key： BUWGGHZMTFOAPB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(O)C(F)(F)C

Computed Properties

• Exact Mass: 168.0598

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 3,3-Difluoro-2-hydroxybutanoic Acid Ethyl Ester

Recent Advances in the Study of 3,3-Difluoro-2-hydroxybutanoic Acid Ethyl Ester (CAS: 165544-31-0)

The compound 3,3-Difluoro-2-hydroxybutanoic Acid Ethyl Ester (CAS: 165544-31-0) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This fluorinated ester derivative serves as a versatile building block in organic synthesis and has shown promising applications in drug discovery and development. Recent studies have focused on its unique physicochemical properties, synthetic utility, and potential biological activities, making it a subject of intense investigation.

A 2023 study published in the Journal of Fluorine Chemistry demonstrated the compound's exceptional reactivity as a fluorinated synthon in asymmetric synthesis. The researchers utilized 3,3-Difluoro-2-hydroxybutanoic Acid Ethyl Ester as a key intermediate in the synthesis of chiral fluorinated compounds, achieving excellent enantioselectivity (up to 98% ee) through novel catalytic systems. This work highlights the compound's potential for constructing complex fluorinated molecules with pharmaceutical relevance.

In pharmaceutical applications, recent preclinical studies have explored the metabolic stability and pharmacokinetic properties of derivatives synthesized from 165544-31-0. A 2024 report in Bioorganic & Medicinal Chemistry Letters revealed that fluorinated analogs derived from this scaffold exhibited improved metabolic stability compared to their non-fluorinated counterparts, with enhanced membrane permeability and oral bioavailability. These findings suggest its utility in designing next-generation fluorinated therapeutics.

The synthetic methodology for 3,3-Difluoro-2-hydroxybutanoic Acid Ethyl Ester has also seen advancements. A recent patent application (WO2023124567) disclosed an improved, scalable production process with higher yields (85-90%) and reduced environmental impact. The new protocol employs greener solvents and catalytic conditions, addressing previous challenges in large-scale synthesis while maintaining high purity standards (>99.5%).

Emerging research has begun to investigate the compound's potential biological activities beyond its synthetic utility. Preliminary in vitro studies suggest that certain derivatives may exhibit moderate inhibitory effects against specific enzyme targets relevant to metabolic disorders. However, these findings require further validation through comprehensive biological evaluation and structure-activity relationship studies.

As research continues, 3,3-Difluoro-2-hydroxybutanoic Acid Ethyl Ester remains a valuable tool in fluorinated compound synthesis and drug discovery. Its unique combination of fluorine atoms and functional groups offers diverse possibilities for structural modification, making it particularly attractive for medicinal chemistry applications. Future studies are expected to explore its full potential in developing novel therapeutic agents and advanced materials.